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Compound of Interest

Compound Name: 1,2,3-Trimethoxybenzene

Cat. No.: B147658 Get Quote

A Technical Guide to the Physical Properties of
1,2,3-Trimethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,2,3-
Trimethoxybenzene, a significant compound in various chemical and pharmaceutical research

domains. The following sections detail its key physical constants, the experimental

methodologies for their determination, and a visualization of its synthesis process.

Core Physical Properties
1,2,3-Trimethoxybenzene, also known as pyrogallol trimethyl ether, is a polyether that

presents as a white to off-white crystalline powder at room temperature.[1] Its physical

characteristics are crucial for its handling, application in synthesis, and formulation in drug

development.

Quantitative Data Summary
The key physical properties of 1,2,3-Trimethoxybenzene are summarized in the table below

for easy reference and comparison. These values represent a consensus from various

chemical suppliers and databases.
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Physical Property Value Units

Melting Point 43 - 47 °C

Boiling Point 241 °C

Density 1.112 g/mL at 25 °C

Molecular Weight 168.19 g/mol

Molecular Formula C₉H₁₂O₃ -

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental to chemical characterization. The

following are detailed methodologies for measuring the melting and boiling points of organic

compounds like 1,2,3-Trimethoxybenzene.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. This property is a key indicator of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for pulverizing crystals)

Procedure:
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Sample Preparation: A small amount of the crystalline 1,2,3-Trimethoxybenzene is placed

on a clean, dry surface. The open end of a capillary tube is pressed into the sample, and the

tube is tapped gently to pack the solid into the sealed end. The sample height in the capillary

should be approximately 1-2 mm.[2][3]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[4] A thermometer is positioned to accurately measure the temperature of the

block.

Heating and Observation: The apparatus is heated slowly, typically at a rate of 1-2 °C per

minute as the expected melting point is approached.[4][5]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (the beginning of the melting range) and the temperature at which the entire

sample has liquefied (the end of the melting range).[4][6] For a pure compound, this range

should be narrow (0.5-1.0 °C).[4]

Boiling Point Determination (Microscale Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with heating oil or an aluminum block)

Rubber band or thread

Procedure:

Sample Preparation: A few drops of the liquid sample (if 1,2,3-Trimethoxybenzene is

melted) are placed into a small test tube. A capillary tube, sealed at one end, is placed
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inverted (open end down) into the test tube.[1][7]

Apparatus Setup: The test tube is attached to a thermometer using a rubber band or thread,

ensuring the sample is at the same level as the thermometer bulb.[1] This assembly is then

immersed in a heating bath.[1]

Heating and Observation: The heating bath is heated gently. As the temperature rises, air

trapped in the capillary tube will bubble out. The temperature is noted when a rapid and

continuous stream of bubbles emerges from the capillary tube.[7]

Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn

back into the capillary tube.[8] This procedure should be repeated to ensure accuracy.[1]

Synthesis Workflow
While various methods exist for the synthesis of 1,2,3-Trimethoxybenzene, a common

laboratory and industrial approach involves the methylation of pyrogallol. The following diagram

illustrates a typical workflow for this synthesis.
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Caption: Synthesis workflow for 1,2,3-Trimethoxybenzene from pyrogallol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

